5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-4-yl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[3-(3-chloro-4-ethoxyphenyl)pyrazolidin-4-yl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H18ClF3N4O2/c1-2-29-16-7-6-11(9-15(16)21)17-14(10-25-27-17)19-26-18(28-30-19)12-4-3-5-13(8-12)20(22,23)24/h3-9,14,17,25,27H,2,10H2,1H3
• InChI Key: NIXYJZUWXSLTPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(CNN2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F)Cl
• Molecular Formula: C20H18ClF3N4O2
• Molecular Weight: 438.8 g/mol

Description

The compound contains several functional groups including a pyrazole ring, an oxadiazole ring, a trifluoromethyl group, and an ethoxy group attached to a phenyl ring. These functional groups could potentially contribute to the compound’s reactivity and biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the pyrazole and oxadiazole rings. The trifluoromethyl group could potentially be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The compound’s structure is likely to be planar due to the presence of the aromatic rings. The electronegative fluorine atoms in the trifluoromethyl group could create a dipole moment, potentially affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the pyrazole and oxadiazole rings, as well as the trifluoromethyl and ethoxy groups. The pyrazole and oxadiazole rings could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds containing a pyrazole ring are known to have various biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific physical and chemical properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could involve investigating the compound’s biological activity and potential therapeutic applications. Additionally, studies could be conducted to optimize the synthesis of the compound and improve its physical and chemical properties.